7-bromo-6-methoxy-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 7-bromo-6-methoxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H9BrO2/c1-13-8-5-3-6-2-4-7(12)9(6)10(8)11/h3,5H,2,4H2,1H3
• InChI Key: VRVDFHCIYLDELF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(CCC2=O)C=C1)Br
• Molecular Formula: C10H9BrO2
• DSSTOX Substance ID: DTXSID60393061
• Molecular Weight: 241.08 g/mol
• CAS No.: 892152-26-0

Description

7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one, also known as BMIDO, is a synthetic indene derivative that has been studied extensively for its potential applications in the pharmaceutical and chemical industries. BMIDO has been shown to possess a variety of properties, including anti-inflammatory, antimicrobial, and antioxidant effects. Additionally, BMIDO has been used in a variety of laboratory experiments, ranging from drug synthesis to organic chemistry.

Scientific Research Applications

Stability in Chemical Reactions

Research has highlighted the stability of alkoxy-substituted inden-2-ones, such as 5,6-Dimethoxy-1,3-diphenylinde-2-one, which are generated through dehydrobromination of bromo-dimethoxy-diarylindan-2-ones. These compounds are more stable than their non-methoxyl substitutes, indicating their potential in various chemical syntheses and stability under different conditions (Bradshaw, Jones, & Nongrum, 1991).

Application in Drug Synthesis

One practical application is in the synthesis of orally active antagonists, where 7-bromo-1-propyl-2,3-dihydro-1H-1-benzazepine-4-carboxylate, a related compound, is utilized as a key intermediate. This highlights the importance of such compounds in the synthesis of complex pharmaceuticals (Ikemoto et al., 2005).

Role in Organic Chemistry and Catalysis

These compounds also find use in organic chemistry and catalysis. For instance, substituted indenes like 4-/7-halo-1H-indenes, which are structurally similar, have been used in Suzuki−Miyaura, Negishi, and Murahashi reactions to synthesize aryl-substituted indenes. These methods are important for the synthesis of libraries of aryl-substituted indenes, demonstrating the versatility of such compounds in chemical reactions (Izmer et al., 2006).

Applications in Heterocyclic Chemistry

Compounds like 7-bromo-3,3-dibutyl-8-methoxy-5-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one, which share structural similarities, are synthesized for their potential applications in heterocyclic chemistry. Their synthesis and crystal structure analysis indicate their importance in the development of new heterocyclic compounds (Du & Wu, 2020).

Use in Synthesis of Bioactive Compounds

These compounds are also used in the synthesis of bioactive compounds. For instance, bromophenols coupled with nucleoside bases and brominated tetrahydroisoquinolines, derived from compounds like 7-bromo-2,3-dihydro-1H-inden-1-one, have been isolated from natural sources and synthesized, demonstrating their significance in the creation of bioactive molecules (Ma et al., 2007).